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Compound of Interest |

Compound Name: Methyl 2-(4-aminophenyl)acetate
CAS No.: 17841-68-8; 39552-81-3
Cat. No.: B2458784
Get Quote
. J

Target Audience: Research Scientists, Medicinal Chemists, and EHS Professionals

As a Senior Application Scientist, | approach laboratory safety not as a static checklist, but as a
dynamic, mechanistic system. When handling Methyl 2-(4-aminophenyl)acetate,
understanding its physicochemical behavior is the foundation of effective risk mitigation. This
guide provides field-proven, step-by-step protocols designed to protect personnel and preserve
the integrity of your drug development workflows.

Physicochemical Profile & Hazard Causality

Methyl 2-(4-aminophenyl)acetate (CAS: 39552-81-3) is an amino-ester derivative widely
utilized as a building block in[1]. Because it contains an electron-rich aniline moiety, the
compound is highly susceptible to air oxidation. This degradation manifests visually as a color
shift from a [2],.

The presence of the ester group dictates its physical state as a liquid at room temperature,
which inherently increases the risk of aerosolization and splashing during transfer.
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Furthermore, it is classified under GHS as [3], and like many aniline derivatives, it poses risks
of skin and eye irritation.

Property | Hazard Value | Description Source
CAS Number 39552-81-3 [2],
Molecular Formula C9H11NO2 [41,[1]
Molecular Weight 165.19 g/mol [51.[3]

) Clear liquid (Colorless to
Physical State [2],
yellow/brown)

Storage Temperature 2-8°C (Refrigerator) or Freezer  [5],
GHS Hazard Statements H302 (Harmful if swallowed) [3]
. P264, P280, P302+P352,
Precautionary Codes [2],[3]
P305+P351+P338

Personal Protective Equipment (PPE) Matrix

To build a self-validating safety system, you must understand why specific PPE is chosen.

e Hand Protection: Standard latex offers poor resistance to esters. You must use (minimum
0.11 mm thickness).

o Causality: Nitrile provides superior chemical resistance to the solvent-like properties of the
methyl ester.

o Self-Validation: Before handling, inflate the gloves manually to check for micro-punctures.
If a splash occurs, the ester can permeate rapidly; immediately inspect gloves for swelling
or discoloration and doff them if contaminated.

e Eye Protection: ANSI Z87.1 compliant chemical splash goggles.

o Causality: Because the compound is a liquid[2], the risk of micro-droplet ejection during
pipetting is high. Standard safety glasses with side shields are insufficient for liquid
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handling.

o Body Protection: Flame-resistant (FR) or 100% cotton lab coat, fully buttoned to the collar.

o Causality: The aniline derivative can absorb through the skin, potentially causing systemic
toxicity[3]. Ensure no exposed skin exists between the glove cuff and the lab coat sleeve.

o Respiratory Protection: All handling must occur within a certified chemical fume hood.

o Self-Validation: Tape a small strip of tissue to the bottom of the sash. If the tissue pulls
gently inward, the hood is actively maintaining negative pressure and adequate capture
velocity.

Standard Operating Procedure (SOP): Dispensing &
Handling

Step 1: Reagent Preparation & Equilibration
o Retrieve the compound from [5].

 Critical Step: Allow the sealed bottle to equilibrate to room temperature inside the fume hood
for 15-20 minutes before opening.

o Causality: Opening a cold bottle in ambient air causes immediate condensation of
atmospheric moisture into the liquid, which can hydrolyze the methyl ester over time and
degrade the >98.0% purity[2].

Step 2: Dispensing Protocol

o Utilize chemically resistant positive-displacement pipettes or glass syringes. Do not use
standard air-displacement pipettes, as the vapor pressure of the organic liquid can cause

dripping.
» Dispense over a secondary containment tray lined with a chemical absorbent pad.

Step 3: Post-Handling & Storage
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» Purge the headspace of the reagent bottle with an inert gas (Argon or Nitrogen) before
sealing.

o Causality: Displacing oxygen prevents the oxidative degradation of the aniline group,
preventing the liquid from turning dark brown.

e Return promptly to [5].

Spill Response & Decontamination Plan

Anilines are notoriously difficult to clean due to their tendency to adhere to surfaces and oxidize
into stubborn, highly visible stains.

Step 1: Containment Surround the liquid spill with an inert absorbent (e.g., vermiculite or sand).
Do not use combustible materials like sawdust.

Step 2: Neutralization & Absorption Wipe the area with a solvent in which the compound is
highly soluble (e.g., ethanol), followed immediately by a 5% mild acidic solution (such as dilute
acetic acid).

o Causality: The acid protonates the amine group, converting the lipophilic free base into a
water-soluble salt, drastically improving removal efficiency from the benchtop.

Step 3: Final Wash & Waste Segregation Wash the surface with copious amounts of soapy
water. Collect all contaminated materials into a clearly labeled "Halogen-Free Organic Waste"
container. Do not pour down the drain due to the aquatic toxicity risks common with aniline
derivatives.

Emergency Medical Protocol

o Skin Contact: Wash skin thoroughly with plenty of water ()[2]. Causality: The lipophilic nature
of the ester means immediate washing is critical before dermal absorption occurs.

o Eye Contact: Rinse cautiously with water for at least 15 minutes ()[3]. Remove contact
lenses if present and easy to do.

¢ Ingestion: Harmful if swallowed[3]. Rinse mouth thoroughly. Do not induce vomiting unless
explicitly instructed by a toxicologist, as aspiration can cause severe pulmonary
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Operational Workflow Diagram
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Figure 1: Operational workflow for handling Methyl 2-(4-aminophenyl)acetate and spill
response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methyl-(4-aminophenyl)acetate | CAS 39552-81-3 | SCBT - Santa Cruz Biotechnology
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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